Cas no 175157-15-0 (ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate)

ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate structure
175157-15-0 structure
Product Name:ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate
CAS No:175157-15-0
MF:C10H14O4
MW:198.215763568878
CID:906278
PubChem ID:53428717
Update Time:2025-04-19

ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate
    • AKOS006288322
    • DTXSID20699854
    • 175157-15-0
    • Inchi: 1S/C10H14O4/c1-2-14-10(13)9(12)6-7-4-3-5-8(7)11/h7H,2-6H2,1H3
    • InChI Key: HXZVAFGCCSGSSO-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1CC(C(=O)OCC)=O

Computed Properties

  • Exact Mass: 198.08922
  • Monoisotopic Mass: 198.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 60.44

ethyl 2-oxo-3-(2-oxocyclopentyl)propanoate Related Literature

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